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Potassium 1-(beta-D-glucopyranosylthio)but-3-enylideneaminooxysulphonate Potassium 1-(beta-D-glucopyranosylthio)but-3-enylideneaminooxysulphonate Sinigrin has been reported in Cakile arabica, Pringlea antiscorbutica, and other organisms with data available.
glucosinate in mustard seeds etc.; RN given refers to parent cpd
Brand Name: Vulcanchem
CAS No.: 3952-98-5
VCID: VC21338485
InChI: InChI=1S/C10H17NO9S2.K/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);/q;+1/p-1/b11-6-;/t5-,7-,8+,9-,10+;/m1./s1
SMILES: Array
Molecular Formula: C10H16KNO9S2
Molecular Weight: 397.5 g/mol

Potassium 1-(beta-D-glucopyranosylthio)but-3-enylideneaminooxysulphonate

CAS No.: 3952-98-5

Cat. No.: VC21338485

Molecular Formula: C10H16KNO9S2

Molecular Weight: 397.5 g/mol

* For research use only. Not for human or veterinary use.

Potassium 1-(beta-D-glucopyranosylthio)but-3-enylideneaminooxysulphonate - 3952-98-5

Specification

Description Sinigrin has been reported in Cakile arabica, Pringlea antiscorbutica, and other organisms with data available.
glucosinate in mustard seeds etc.; RN given refers to parent cpd
CAS No. 3952-98-5
Molecular Formula C10H16KNO9S2
Molecular Weight 397.5 g/mol
IUPAC Name potassium [(Z)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbut-3-enylideneamino] sulfate
Standard InChI InChI=1S/C10H17NO9S2.K/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);/q;+1/p-1/b11-6-;/t5-,7-,8+,9-,10+;/m1./s1
Standard InChI Key QKFAFSGJTMHRRY-FVDOMRANSA-M
Isomeric SMILES C=CC/C(=N/OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O.[K+]
Canonical SMILES C=CCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Melting Point 125 - 127 °C

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